Cas no 53622-83-6 (6,7-Isoquinolinediol,1,2,3,4-tetrahydro-1-methyl-, (1R)-)

6,7-Isoquinolinediol,1,2,3,4-tetrahydro-1-methyl-, (1R)- structure
53622-83-6 structure
Product Name:6,7-Isoquinolinediol,1,2,3,4-tetrahydro-1-methyl-, (1R)-
CAS No:53622-83-6
MF:C10H13NO2
MW:179.215722799301
CID:373863
PubChem ID:7157331
Update Time:2025-04-19

6,7-Isoquinolinediol,1,2,3,4-tetrahydro-1-methyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

    • 6,7-Isoquinolinediol,1,2,3,4-tetrahydro-1-methyl-, (1R)-
    • (R)-1,2,3,4-Tetrahydro-1-methyl-6,7-isoquinolinediol
    • (+)-(R)-Salsolinol
    • (+)-1-Methyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline
    • (+)-Salsolinol
    • (R)-(+)-Salsolinol
    • (R)-Salsolinol
    • 6,7-Isoquinolinediol,1,2,3,4-tetrahydro-1-methyl-, (R)-
    • CHEMBL544715
    • UNII-VZS48DSV42
    • 1R-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol
    • DTXSID30201866
    • 6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-methyl-, (R)-
    • (r)-1,2-methyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline
    • VZS48DSV42
    • (1R)-1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol
    • 6,7-Isoquinolinediol, 1,2,3,4-tetrahydro-1-methyl-, (1R)-
    • CHEMBL1193327
    • BDBM50014640
    • SCHEMBL10029584
    • 53622-83-6
    • Salsolinol, (R)-
    • 1-Methyl-1,2,3,4-tetrahydro-isoquinoline-6,7-diol; hydrobromide((+)-(R)-Salsolinol)
    • Inchi: 1S/C10H13NO2/c1-6-8-5-10(13)9(12)4-7(8)2-3-11-6/h4-6,11-13H,2-3H2,1H3/t6-/m1/s1
    • InChI Key: IBRKLUSXDYATLG-ZCFIWIBFSA-N
    • SMILES: OC1C(=CC2CCN[C@H](C)C=2C=1)O

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.094629
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5
  • XLogP3: 1

Experimental Properties

  • Density: 1.201
  • Boiling Point: 362.6°Cat760mmHg
  • Flash Point: 175.4°C
  • PSA: 52.49

6,7-Isoquinolinediol,1,2,3,4-tetrahydro-1-methyl-, (1R)- Related Literature

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent